Cas no 91120-04-6 (4(1H)-Pyrimidinone, 2,3-dihydro-6-methyl-5-pentyl-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone, 2,3-dihydro-6-methyl-5-pentyl-2-thioxo-
• CAS No: 91120-04-6
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 4307577
• PubChem ID: 2730675
• Update Time: 2025-04-24

4(1H)-Pyrimidinone, 2,3-dihydro-6-methyl-5-pentyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2,3-dihydro-6-methyl-5-pentyl-2-thioxo-
• AKOS003744289
• CCG-250775
• 2-mercapto-6-methyl-5-pentylpyrimidin-4-ol
• 91120-04-6

• Inchi： 1S/C10H16N2OS/c1-3-4-5-6-8-7(2)11-10(14)12-9(8)13/h3-6H2,1-2H3,(H2,11,12,13,14)
• InChI Key： ZVZPDHKUUVROKS-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C)=C(CCCCC)C(=O)N1

Computed Properties

• Exact Mass: 212.09833431Da
• Monoisotopic Mass: 212.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.2Ų